Cas no 861960-49-8 (2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-)

2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]- structure
861960-49-8 structure
Product Name:2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-
CAS No:861960-49-8
MF:C16H15NO2S
MW:285.36080288887
CID:1845341
Update Time:2024-11-26

2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-
    • Inchi: 1S/C16H15NO2S/c1-16(2,3)12-6-4-10(5-7-12)13-11(8-17)9-20-14(13)15(18)19/h4-7,9H,1-3H3,(H,18,19)
    • InChI Key: LXGOZTHYUCARGI-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC=C(C#N)C=1C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 405.3±45.0 °C(Predicted)
  • pka: 2.90±0.10(Predicted)
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